Cas no 7403-65-8 (3-Hydroxy-2,2,4-trimethylvaleric Acid Ethyl Ester)

3-Hydroxy-2,2,4-trimethylvaleric Acid Ethyl Ester structure
7403-65-8 structure
Product Name:3-Hydroxy-2,2,4-trimethylvaleric Acid Ethyl Ester
CAS No:7403-65-8
MF:C10H20O3
MW:188.264003753662
CID:566701
PubChem ID:244177
Update Time:2025-09-18

3-Hydroxy-2,2,4-trimethylvaleric Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,3-hydroxy-2,2,4-trimethyl-, ethyl ester
    • 3-Hydroxy-2,2,4-trimethylvaleric Acid Ethyl Ester
    • ethyl 3-hydroxy-2,2,4-trimethylpentanoate
    • ethyl 3-hydroxy-2,2,4-trimethyl-pentanoate
    • 2.2.4-Trimethyl-pentanol-(3)-saeure-(1)-aethylester
    • 3-hydroxy-2,2,4-trimethyl-pentanoic acid ethyl ester
    • 3-Hydroxy-2,2,4-trimethyl-valeriansaeure-aethylester
    • 3-hydroxy-2,2,4-trimethyl-valeric acid ethyl ester
    • AC1L6D4X
    • AC1Q63VL
    • AG-J-09421
    • AR-1I8841
    • CTK5D9215
    • NSC54809
    • 7403-65-8
    • SCHEMBL13256822
    • NSC-54809
    • AKOS011685536
    • CHEMBL2001295
    • DTXSID50288230
    • NCI60_004350
    • starbld0033139
    • Inchi: 1S/C10H20O3/c1-6-13-9(12)10(4,5)8(11)7(2)3/h7-8,11H,6H2,1-5H3
    • InChI Key: XCXVWELTULZAKL-UHFFFAOYSA-N
    • SMILES: OC(C(C)C)C(C(=O)OCC)(C)C

Computed Properties

  • Exact Mass: 188.1413
  • Monoisotopic Mass: 188.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

3-Hydroxy-2,2,4-trimethylvaleric Acid Ethyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H954670-50mg
3-Hydroxy-2,2,4-trimethylvaleric Acid Ethyl Ester
7403-65-8
50mg
$173.00 2023-05-18
TRC
H954670-500mg
3-Hydroxy-2,2,4-trimethylvaleric Acid Ethyl Ester
7403-65-8
500mg
$1326.00 2023-05-18

3-Hydroxy-2,2,4-trimethylvaleric Acid Ethyl Ester Related Literature

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